![molecular formula C12H18ClN3O B1491096 4-Chloro-6-(3-(ethoxymethyl)-4-methylpyrrolidin-1-yl)pyrimidine CAS No. 2098092-70-5](/img/structure/B1491096.png)
4-Chloro-6-(3-(ethoxymethyl)-4-methylpyrrolidin-1-yl)pyrimidine
Overview
Description
4-Chloro-6-(3-(ethoxymethyl)-4-methylpyrrolidin-1-yl)pyrimidine, or 4-CEMMP, is an important organic compound with a wide range of applications, from pharmaceuticals and biochemistry to materials science and nanotechnology. 4-CEMMP has been studied extensively and is known for its unique properties, including its ability to form strong hydrogen bonds, its low solubility in water, and its high reactivity.
Scientific Research Applications
Nonlinear Optics and Electronic Properties
Pyrimidine derivatives, including compounds similar to 4-Chloro-6-(3-(ethoxymethyl)-4-methylpyrrolidin-1-yl)pyrimidine, have been extensively studied for their potential applications in nonlinear optics (NLO) and electronic properties. For instance, a study explored various phenyl pyrimidine derivatives for their NLO characteristics. The research utilized density functional theory (DFT) to analyze structural parameters, vibrational analyses, natural bonding orbital (NBO) analysis, and nonlinear optical analysis. The findings indicated significant NLO properties, suggesting potential for applications in optoelectronic and high-tech applications (Hussain et al., 2020).
Mechanism of Action
Target of Action
Similar pyrimidine derivatives have been found to inhibit cyclin-dependent kinase 2 (cdk2), a protein that plays a crucial role in cell cycle regulation .
Mode of Action
Related pyrimidine derivatives have been shown to inhibit cdk2, thereby disrupting the cell cycle and potentially leading to cell death .
Biochemical Pathways
Inhibition of cdk2, as seen with similar compounds, would affect the cell cycle, particularly the transition from the g1 phase to the s phase .
Result of Action
Similar compounds that inhibit cdk2 have been shown to disrupt the cell cycle, potentially leading to cell death .
properties
IUPAC Name |
4-chloro-6-[3-(ethoxymethyl)-4-methylpyrrolidin-1-yl]pyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18ClN3O/c1-3-17-7-10-6-16(5-9(10)2)12-4-11(13)14-8-15-12/h4,8-10H,3,5-7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWYZFRAWHKNESP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC1CN(CC1C)C2=CC(=NC=N2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.74 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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